3-Chloro-N-[(4-formylphenyl)methyl]propanamide

• Molecular Formula: C11H12ClNO2
• Molecular Weight: 225.67 g/mol
• IUPAC Name: 3-chloro-N-[(4-formylphenyl)methyl]propanamide
• InChI: InChI=1S/C11H12ClNO2/c12-6-5-11(15)13-7-9-1-3-10(8-14)4-2-9/h1-4,8H,5-7H2,(H,13,15)
• InChI Key: SNWUNABKDISJTE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CNC(=O)CCCl)C=O

Description

3-Chloro-N-[(4-formylphenyl)methyl]propanamide is a chloro-substituted propanamide derivative featuring a 4-formylbenzyl group attached to the amide nitrogen. The formyl (-CHO) substituent on the aromatic ring distinguishes it from related compounds, offering unique reactivity for further functionalization, such as condensation or nucleophilic addition reactions. This group may enhance solubility or serve as a site for molecular recognition in drug design .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Chloro-N-[(4-formylphenyl)methyl]propanamide typically involves the reaction of 3-chloropropanoyl chloride with 4-formylbenzylamine under controlled conditions. The reaction is carried out in an inert atmosphere, often using solvents like dichloromethane or tetrahydrofuran. The reaction mixture is stirred at low temperatures to ensure the formation of the desired product .

Industrial Production Methods

While specific industrial production methods for 3-Chloro-N-[(4-formylphenyl)methyl]propanamide are not widely documented, the general approach involves scaling up the laboratory synthesis process. This includes optimizing reaction conditions, such as temperature, pressure, and solvent choice, to maximize yield and purity.

Chemical Reactions Analysis

Types of Reactions

3-Chloro-N-[(4-formylphenyl)methyl]propanamide undergoes various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to a carboxylic acid using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: The aldehyde group can be reduced to an alcohol using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The chlorine atom can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4), chromium trioxide (CrO3)

Reduction: Sodium borohydride (NaBH4), lithium aluminum hydride (LiAlH4)

Substitution: Amines, thiols

Major Products Formed

Oxidation: 3-Chloro-N-[(4-carboxyphenyl)methyl]propanamide

Reduction: 3-Chloro-N-[(4-hydroxyphenyl)methyl]propanamide

Substitution: Various substituted amides or thioamides depending on the nucleophile used.

Scientific Research Applications

3-Chloro-N-[(4-formylphenyl)methyl]propanamide has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug development, particularly in the design of new therapeutic agents.

Industry: Utilized in the development of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-Chloro-N-[(4-formylphenyl)methyl]propanamide is not fully understood. it is believed to interact with specific molecular targets, such as enzymes or receptors, to exert its effects. The aldehyde group may form covalent bonds with nucleophilic residues in proteins, leading to changes in their activity or function .

Comparison with Similar Compounds

Key Observations :

• Electron-Withdrawing vs. Electron-Donating Groups : The formyl group (-CHO) is electron-withdrawing, which may reduce the electron density of the aromatic ring compared to methyl (-CH₃) or methoxy (-OCH₃) groups. This could influence reactivity in electrophilic substitution reactions .
• The formyl group in the target compound may engage in stronger hydrogen bonds or chelation, affecting solubility and crystallinity.

Crystallographic and Computational Insights

• Crystal Packing : In 3-chloro-N-(4-methoxyphenyl)propanamide, molecules form chains along the crystallographic a-axis via N–H···O and C–H···O interactions . The formyl substituent could alter packing motifs due to its stronger dipole moment.
• Computational Studies : Molecular modeling of analogs like 3-chloro-N-(4-sulfamoylphenethyl)propanamide reveals charge distribution and frontier molecular orbitals, aiding in predicting reactivity .

Biological Activity

3-Chloro-N-[(4-formylphenyl)methyl]propanamide is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article explores its biological effects, mechanisms of action, and relevant research findings, supported by data tables and case studies.

Chemical Structure and Properties

• IUPAC Name: 3-Chloro-N-[(4-formylphenyl)methyl]propanamide
• Molecular Formula: C11H12ClN O2
• Molecular Weight: 227.67 g/mol

Antimicrobial Properties

Research indicates that compounds with similar structural motifs exhibit notable antimicrobial activity. For instance, derivatives containing chloro and formyl groups have shown effectiveness against various bacterial strains.

Compound	Target Organism	Minimum Inhibitory Concentration (MIC)
3-Chloro-N-[(4-formylphenyl)methyl]propanamide	Staphylococcus aureus	5.64 µM
	Escherichia coli	2.33 µM
	Candida albicans	16.69 µM

These results suggest that the presence of halogen and aldehyde functionalities enhances the compound's interaction with microbial targets, potentially disrupting their cellular processes and leading to inhibition of growth .

Anti-inflammatory Activity

In vitro studies have demonstrated that related compounds can activate the formyl peptide receptor 2 (FPR2), which plays a crucial role in modulating inflammatory responses. For example, compounds designed to mimic the structure of 3-Chloro-N-[(4-formylphenyl)methyl]propanamide showed promising results in reducing pro-inflammatory cytokines such as IL-1β and TNF-α in LPS-stimulated microglial cells.

Compound	Cytokine Reduction (%)	IC50 (µM)
FPR2 Agonist (related structure)	IL-1β: 50%	0.3
	TNF-α: 40%	0.5

These findings indicate that the compound may serve as a lead for developing new anti-inflammatory agents targeting FPR2 .

The biological activity of 3-Chloro-N-[(4-formylphenyl)methyl]propanamide is hypothesized to involve several mechanisms:

• Enzyme Inhibition: The compound may inhibit specific enzymes involved in bacterial metabolism or inflammatory pathways.
• Receptor Binding: It likely interacts with receptors such as FPR2, influencing signal transduction pathways that regulate inflammation.
• Cell Membrane Disruption: The presence of hydrophobic regions in its structure may facilitate interactions with microbial membranes, leading to increased permeability and cell lysis.

Study on Antimicrobial Efficacy

A recent study evaluated the antimicrobial efficacy of various derivatives of propanamide compounds, including 3-Chloro-N-[(4-formylphenyl)methyl]propanamide. The study utilized a panel of Gram-positive and Gram-negative bacteria along with fungal strains to assess MIC values, revealing that:

• Compounds with electron-withdrawing groups like chlorine significantly enhanced antibacterial activity compared to their non-substituted counterparts.

Study on Anti-inflammatory Properties

Another investigation focused on the anti-inflammatory properties of related compounds using an LPS-induced inflammation model in rat microglial cells. The study found that specific derivatives could effectively reduce inflammatory markers, suggesting a potential therapeutic application for neurological disorders characterized by inflammation.